Cas no 2377612-54-7 (Benzenecarboximidamide, N-hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Benzenecarboximidamide, N-hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 2377612-54-7
• MF: C₁₃H₁₉BN₂O₃
• MW: 262.112563371658
• CID: 5204230
• Update Time: 2025-06-03

Benzenecarboximidamide, N-hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, N-hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C13H19BN2O3/c1-12(2)13(3,4)19-14(18-12)10-7-5-9(6-8-10)11(15)16-17/h5-8,17H,1-4H3,(H2,15,16)
• InChI Key： XLWBCFLRDMQCEE-UHFFFAOYSA-N
• SMILES： C1(C(NO)=N)=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1

Additional information on Benzenecarboximidamide, N-hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Comprehensive Overview of Benzenecarboximidamide, N-hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 2377612-54-7)

Benzenecarboximidamide, N-hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 2377612-54-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and material sciences. This boronic acid derivative is characterized by its dioxaborolane functional group, which enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The compound's structure features a benzenecarboximidamide core, which is further modified with an N-hydroxy group and a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl substituent. This combination of functional groups allows for versatile applications, particularly in Suzuki-Miyaura cross-coupling reactions, a widely used method in the synthesis of complex organic molecules. Researchers and chemists frequently search for boronic acid derivatives and dioxaborolane compounds due to their pivotal role in modern organic synthesis.

In the context of current trends, the demand for high-purity boronic acid intermediates has surged, driven by advancements in drug discovery and materials science. The compound's CAS No. 2377612-54-7 is often associated with queries related to organic synthesis, catalysis, and bioconjugation. Its ability to form stable covalent bonds with biomolecules makes it a candidate for proteomics research and diagnostic applications, aligning with the growing interest in precision medicine and targeted therapies.

From an industrial perspective, Benzenecarboximidamide, N-hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- is often explored for its potential in polymer chemistry and nanomaterial fabrication. The dioxaborolane moiety's ability to participate in controlled polymerization reactions has sparked interest in developing novel smart materials and self-healing coatings. These applications are particularly relevant in sectors such as electronics, automotive, and aerospace, where durability and performance are critical.

Safety and handling of this compound are also frequently discussed topics. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and light—are essential to maintain its stability. Researchers often inquire about solubility, storage recommendations, and compatibility with other reagents, highlighting the need for detailed technical data sheets.

In summary, Benzenecarboximidamide, N-hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 2377612-54-7) represents a versatile and valuable compound in both academic and industrial settings. Its applications span from pharmaceutical intermediates to advanced material synthesis, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of next-generation chemical solutions.